Cas no 1889941-00-7 (2-(cyclobutylmethyl)benzaldehyde)

• Product Name: 2-(cyclobutylmethyl)benzaldehyde
• CAS No: 1889941-00-7
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• MDL: MFCD30679558
• CID: 5238520
• Update Time: 2025-08-03

2-(cyclobutylmethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-(cyclobutylmethyl)-
• 2-(cyclobutylmethyl)benzaldehyde

• MDL： MFCD30679558
• Inchi： 1S/C12H14O/c13-9-12-7-2-1-6-11(12)8-10-4-3-5-10/h1-2,6-7,9-10H,3-5,8H2
• InChI Key： ZJYFLGHNLNIOBD-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=CC=C1CC1CCC1

Additional information on 2-(cyclobutylmethyl)benzaldehyde

2-(Cyclobutylmethyl)Benzaldehyde: A Comprehensive Overview

2-(Cyclobutylmethyl)benzaldehyde, identified by the CAS number 1889941-00-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug development and material science. In this article, we delve into the structural characteristics, synthesis methods, and recent advancements in understanding its properties and uses.

The molecular structure of 2-(cyclobutylmethyl)benzaldehyde consists of a benzaldehyde moiety attached to a cyclobutylmethyl group. This arrangement imparts distinctive electronic and steric properties, making it a valuable substrate for various chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel antibiotics and anti-inflammatory agents.

One of the most notable aspects of 2-(cyclobutylmethyl)benzaldehyde is its ability to participate in enantioselective reactions. Researchers have explored its use in asymmetric catalysis, where it serves as a chiral ligand precursor. This has led to the creation of enantiomerically enriched compounds, which are crucial for drug discovery programs targeting specific biological pathways.

In terms of synthesis, several methods have been reported for the preparation of 2-(cyclobutylmethyl)benzaldehyde. One common approach involves the Friedel-Crafts alkylation reaction, where a cyclobutylmethyl group is introduced onto a benzene ring under acidic conditions. Recent optimizations have focused on improving reaction efficiency and yield, often utilizing microwave-assisted techniques or catalysts to accelerate the process.

The physical and chemical properties of 2-(cyclobutylmethyl)benzaldehyde are well-documented. It exists as a crystalline solid at room temperature with a melting point around 65°C. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. Additionally, spectroscopic analyses have confirmed its structure through techniques like NMR and IR spectroscopy.

The application of 2-(cyclobutylmethyl)benzaldehyde extends beyond traditional organic synthesis. Recent research has explored its potential in polymer chemistry, where it serves as a building block for constructing functional polymers with tailored properties. For instance, it has been used to synthesize stimuli-responsive materials that exhibit changes in their physical properties under specific environmental conditions.

In the context of pharmacology, 2-(cyclobutylmethyl)benzaldehyde has shown promise as a lead compound for developing therapeutic agents. Preclinical studies have demonstrated its ability to modulate key enzymes involved in inflammatory responses, suggesting potential applications in treating conditions such as arthritis and neurodegenerative diseases.

The environmental impact and safety profile of CAS No. 1889941-00-7 have also been subjects of recent investigations. Studies indicate that it exhibits low toxicity towards aquatic organisms under standard test conditions, which aligns with regulatory requirements for chemical safety assessment.

In conclusion, 2-(cyclobutylmethyl)benzaldehyde, with its unique structure and versatile properties, continues to be a focal point in chemical research. Its role as an intermediate in drug development, coupled with advancements in synthetic methodologies and application areas, underscores its significance in both academic and industrial settings.